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Compound of Interest

3-Hydroxy-5-
Compound Name:
methoxybenzaldehyde-d3

Cat. No.: B1153120

Get Quote

\ J

Technical Whitepaper: Handling, Safety, and Analytical Application of 3-Hydroxy-5-
methoxybenzaldehyde-d3

Part 1: Compound Identity & Molecular Architecture

3-Hydroxy-5-methoxybenzaldehyde-d3 is a stable isotope-labeled derivative of 3-hydroxy-5-
methoxybenzaldehyde. It serves as a critical internal standard in the quantitative analysis of
phenolic aldehydes, particularly in metabolic profiling of alkylresorcinols and polyphenol
degradation pathways. Unlike its common isomers (Vanillin and Isovanillin), this 3,5-substitution
pattern represents a unique metabolic signature often associated with specific dietary
biomarkers or synthetic intermediates.

Chemical Specifications
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Property Detail

Chemical Name 3-Hydroxy-5-(methoxy-d3)-benzaldehyde
Parent CAS 57179-35-8 (Unlabeled)

Labeled CAS N/A (Treat as Labeled Analog of 57179-35-8)

Molecular Formula

Molecular Weight ~155.17 g/mol (vs. 152.15 g/mol unlabeled)

Isotopic Purity 99% Deuterium enrichment

Appearance Off-white to pale yellow crystalline solid

Soluble in Methanol, DMSO, Ethyl Acetate;

Solubilit
Y slightly soluble in water.[1][2][3][4]

Part 2: Hazard Identification & Toxicology (GHS
Standards)

Note: Toxicological data is extrapolated from the non-labeled parent compound (3-Hydroxy-5-
methoxybenzaldehyde). Deuterium substitution does not significantly alter acute toxicity profiles
but may affect metabolic clearance rates.

Signal Word:WARNING

Hazard Statements (H-Codes)

e H302: Harmful if swallowed.[3]
e H315: Causes skin irritation.[3][5][6][7]
e H319: Causes serious eye irritation.[3][5][6][7]

o H335: May cause respiratory irritation.[3][5][6][7]

Precautionary Statements (P-Codes)
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o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5][6][7]
o P280: Wear protective gloves/eye protection/face protection.[5][6]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.[6][7]
Remove contact lenses, if present and easy to do.[5][6][7] Continue rinsing.[6][7]

o P337 + P313: If eye irritation persists: Get medical advice/attention.

Emergency Response Logic

The following decision tree outlines the immediate response protocols for exposure incidents.

Exposure Incident

Identify Route

Eye Contact Skin Contact Inhalation
Rinse 15 min Wash with Soap/Water Move to Fresh Air
(Lift Eyelids) Remove Clothing Support Breathing

Seek Medical Attention
(Show SDS)

Click to download full resolution via product page

Figure 1: Immediate response protocol for exposure to 3-Hydroxy-5-methoxybenzaldehyde-
d3.[6]
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Part 3: Technical Handling & Stability

To maintain isotopic integrity and prevent chemical degradation (oxidation of the aldehyde
group), strict handling protocols are required.

o Storage Environment:
o Temperature: Store at -20°C.
o Atmosphere: Hygroscopic and air-sensitive. Store under Argon or Nitrogen atmosphere.[8]
o Container: Amber glass vials with Teflon-lined caps to prevent photolytic degradation.

¢ Solubility & Stock Preparation:

o Primary Stock: Dissolve in LC-MS grade Methanol or DMSO to a concentration of 1-10
mg/mL.

o Sonication: Brief sonication (30 seconds) may be required to ensure complete dissolution.

o Stability: Stock solutions in methanol are stable for 1 month at -20°C. Avoid repeated
freeze-thaw cycles; aliquot into single-use vials.

Part 4: Analytical Application (LC-MS/MS)

This section details the use of 3-Hydroxy-5-methoxybenzaldehyde-d3 as an Internal
Standard (1S). The d3-labeling (typically on the methoxy group) provides a mass shift of +3 Da,
allowing for co-elution with the analyte while being spectrally distinct.

Rationale for Isomer Differentiation

In biological matrices, this compound must be distinguished from its isomers:
 Vanillin: 4-Hydroxy-3-methoxybenzaldehyde[1][9]
¢ Isovanillin: 3-Hydroxy-4-methoxybenzaldehyde[5]

o 3-Hydroxy-5-methoxybenzaldehyde: (Target Analyte)
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The d3-1S corrects for matrix effects (ion suppression/enhancement) and recovery losses
during extraction.

Experimental Workflow: Quantitative Profiling

10 pL Stock

Equilibrate LLE / SPE Evaporate & LC-MS/MS Analysis Quantification

Extraction Reconstitute (MeOH) (MRM Mode) (Ratio Analyte/IS)

Biological Sample
(Plasma/Urine)

Spike IS
(3-OH-5-OMe-Benz-d3)

Click to download full resolution via product page

Figure 2: Analytical workflow for using 3-Hydroxy-5-methoxybenzaldehyde-d3 as an Internal
Standard.

Mass Spectrometry Parameters (Guideline)

« lonization: ESI Negative Mode (Phenolic protons ionize well in negative mode).
e Precursor lon (Q1):

o Analyte: m/z 151.0 [M-H]~

o IS (d3): m/z 154.0 [M-H]~
e Product lons (Q3):

o Common fragmentation involves loss of methyl radical (

/
) or CO.

o Note: Verify transitions experimentally. The d3-methyl loss would result in a fragment mass
convergence with the unlabeled form if the label is lost, so careful transition selection is
necessary (e.g., look for CO loss retaining the d3-methoxy).
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CID 5314561, 3-Hydroxy-5-methoxybenzaldehyde. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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